molecular formula C9H7BrN2O4 B8619180 2H-3,1-Benzoxazin-2-one, 6-bromo-1,4-dihydro-5-methyl-8-nitro- CAS No. 186267-77-6

2H-3,1-Benzoxazin-2-one, 6-bromo-1,4-dihydro-5-methyl-8-nitro-

Cat. No.: B8619180
CAS No.: 186267-77-6
M. Wt: 287.07 g/mol
InChI Key: XVWWQWVOYAVZDW-UHFFFAOYSA-N
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Description

2H-3,1-Benzoxazin-2-one, 6-bromo-1,4-dihydro-5-methyl-8-nitro- is a useful research compound. Its molecular formula is C9H7BrN2O4 and its molecular weight is 287.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-3,1-Benzoxazin-2-one, 6-bromo-1,4-dihydro-5-methyl-8-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-3,1-Benzoxazin-2-one, 6-bromo-1,4-dihydro-5-methyl-8-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

186267-77-6

Molecular Formula

C9H7BrN2O4

Molecular Weight

287.07 g/mol

IUPAC Name

6-bromo-5-methyl-8-nitro-1,4-dihydro-3,1-benzoxazin-2-one

InChI

InChI=1S/C9H7BrN2O4/c1-4-5-3-16-9(13)11-8(5)7(12(14)15)2-6(4)10/h2H,3H2,1H3,(H,11,13)

InChI Key

XVWWQWVOYAVZDW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C2=C1COC(=O)N2)[N+](=O)[O-])Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-5-methyl-1,4-dihydro-benzo[d][1,3]oxazin-2-one (0.726 g, 3 mmol) in concentrate H2SO4 (4 mL), KNO3 (0.303 g, 3 mmol) was added at 0° C. Reaction mixture stirred 14 hours and poured over crushed ice. Yellow precipitate was obtained, which was filtered and dried. (Yield: 0.782=91%);
Quantity
0.726 g
Type
reactant
Reaction Step One
Name
KNO3
Quantity
0.303 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One

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